Cas no 1239964-06-7 (2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile)

2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile structure
1239964-06-7 structure
Product Name:2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
CAS No:1239964-06-7
MF:C10H9BrFN
MW:242.08756518364
MDL:MFCD19694629
CID:5197042
PubChem ID:66741041
Update Time:2023-08-26

2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
    • MDL: MFCD19694629
    • Inchi: 1S/C10H9BrFN/c1-10(2,6-13)7-3-4-9(12)8(11)5-7/h3-5H,1-2H3
    • InChI Key: OTDARMPRSPAXQA-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)C(C#N)(C)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 230
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.8

2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1108970-1g
2-(3-Bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7 95%
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$590 2024-06-05
eNovation Chemicals LLC
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2-(3-Bromo-4-fluorophenyl)-2-methylpropanenitrile
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Enamine
EN300-1914440-0.05g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
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$528.0 2023-09-17
Enamine
EN300-1914440-0.1g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
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Enamine
EN300-1914440-0.25g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
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$579.0 2023-09-17
Enamine
EN300-1914440-0.5g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
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$603.0 2023-09-17
Enamine
EN300-1914440-1.0g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
1239964-06-7
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$785.0 2023-06-02
Enamine
EN300-1914440-2.5g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
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$1230.0 2023-09-17
Enamine
EN300-1914440-5.0g
2-(3-bromo-4-fluorophenyl)-2-methylpropanenitrile
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$2277.0 2023-06-02
Enamine
EN300-1914440-10.0g
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